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Compound of Interest

Compound Name:
(3-Amino-2-

methylphenyl)methanol

Cat. No.: B104730 Get Quote

Technical Guide: (3-Amino-2-
methylphenyl)methanol
Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data for the chemical compound (3-Amino-2-
methylphenyl)methanol. The information is intended to support research and development

activities.

Chemical Identity and Properties
(3-Amino-2-methylphenyl)methanol, also known as 3-Amino-2-methylbenzyl alcohol, is a

substituted aromatic alcohol. Its key identifiers and physicochemical properties are summarized

below.
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Property Value Citation(s)

Molecular Formula C₈H₁₁NO [1][2][3]

Molecular Weight 137.18 g/mol [1][3][4]

IUPAC Name
(3-amino-2-

methylphenyl)methanol
[1]

CAS Number 83647-42-1 [1][3]

Synonyms
3-Amino-2-methylbenzyl

alcohol
[1][3]

InChI Key
UVYZMJMDIMWDNJ-

UHFFFAOYSA-N
[1][2]

Canonical SMILES CC1=C(C=CC=C1N)CO [1][2]

Monoisotopic Mass 137.084063974 Da [1]

Experimental Protocols and Biological Activity
Detailed experimental protocols, such as synthesis methods or its use in biological assays, are

not extensively available in the provided search results. One source mentions its use as a

starting material in a chemical synthesis, but a detailed protocol for its own preparation or

biological application is not described.[5] Similarly, there is no information available regarding

its involvement in specific signaling pathways.

Logical Workflow for Compound Characterization
While specific experimental data for (3-Amino-2-methylphenyl)methanol is not available, a

general workflow for the characterization of a novel chemical compound in a drug discovery

context is presented below. This diagram illustrates the logical progression from initial synthesis

to biological evaluation.
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General Workflow for Novel Compound Characterization

Synthesis & Purification

Structural Elucidation
(NMR, MS, etc.)

Physicochemical Properties
(Solubility, Stability)

In Vitro Biological Screening
(Target Binding, Enzyme Assays)

Cell-Based Assays
(Toxicity, Efficacy)

In Vivo Studies
(Animal Models)

Lead Optimization

Iterative Improvement

Click to download full resolution via product page

Caption: Logical workflow for the characterization and development of a novel chemical

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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